In-Depth Technical Guide: Properties and Activity of GSK1070916 (Formerly Associated with CAS 760995-51-5)
In-Depth Technical Guide: Properties and Activity of GSK1070916 (Formerly Associated with CAS 760995-51-5)
For Researchers, Scientists, and Drug Development Professionals
Introduction
This technical guide provides a comprehensive overview of the chemical and biological properties of GSK1070916, a potent and selective inhibitor of Aurora B and Aurora C kinases. While initially associated with CAS number 760995-51-5, the correct and primary CAS registry number for this compound is 942918-07-2 . GSK1070916 is an ATP-competitive inhibitor with significant anti-proliferative activity across a broad range of cancer cell lines, making it a valuable tool for oncology research and drug development.
Physicochemical Properties
GSK1070916 is a synthetic organic molecule with the following key properties:
| Property | Value |
| IUPAC Name | 3-(4-(4-(2-(3-((dimethylamino)methyl)phenyl)-1H-pyrrolo[2,3-b]pyridin-4-yl)-1-ethyl-1H-pyrazol-3-yl)phenyl)-1,1-dimethylurea |
| CAS Number | 942918-07-2 |
| Molecular Formula | C30H33N7O |
| Molecular Weight | 507.63 g/mol |
| SMILES | CCN1C=C(C(=N1)C2=CC=C(C=C2)NC(=O)N(C)C)C3=C4C=C(NC4=NC=C3)C5=CC=CC(=C5)CN(C)C |
| Appearance | Off-white to light yellow solid |
| Solubility | Soluble in DMSO, insoluble in water |
Biological Activity and Mechanism of Action
GSK1070916 is a highly potent and selective inhibitor of the serine/threonine kinases Aurora B and Aurora C. These kinases are critical regulators of mitosis, playing essential roles in chromosome segregation and cytokinesis. Overexpression of Aurora kinases is frequently observed in various human tumors.
The primary mechanism of action for GSK1070916 is as a reversible and ATP-competitive inhibitor. It binds to the ATP-binding pocket of Aurora B and C, preventing the phosphorylation of their downstream substrates. A key characteristic of GSK1070916 is its extremely long enzyme-inhibitor dissociation half-life, which is greater than 480 minutes for Aurora B and 270 minutes for Aurora C. This prolonged residence time contributes to its sustained inhibitory activity.[1]
Kinase Inhibition Profile
The inhibitory activity of GSK1070916 against various kinases is summarized in the table below. The data highlights its high selectivity for Aurora B and C over Aurora A.
| Target Kinase | Inhibition Constant (Ki) | IC50 |
| Aurora B-INCENP | 0.38 ± 0.29 nM[1][2] | 3.5 nM[1][3] |
| Aurora C-INCENP | 1.5 ± 0.4 nM[1] | 6.5 nM[1][3] |
| Aurora A-TPX2 | 492 ± 61 nM[2] | 1100 nM[1] |
| FLT1 | - | 42 nM[2] |
| TIE2 | - | 59 nM[2] |
| SIK | - | 70 nM[2] |
| FLT4 | - | 74 nM[2] |
| FGFR1 | - | 78 nM[2] |
Cellular Activity
Treatment of human tumor cells with GSK1070916 leads to a dose-dependent inhibition of the phosphorylation of histone H3 on serine 10 (H3S10), a specific substrate of Aurora B kinase.[4] This inhibition of Aurora B activity disrupts proper chromosome alignment and segregation, leading to a failure of cytokinesis, resulting in polyploidy and eventual apoptosis.[4] GSK1070916 demonstrates potent anti-proliferative effects across a wide array of cancer cell lines.
| Cell Line (Cancer Type) | EC50 (Anti-proliferative) | EC50 (H3-S10 Phosphorylation Inhibition) |
| A549 (Lung) | 7 nM[2] | 8 - 118 nM (average range across cell lines)[2] |
| Various Tumor Cell Lines | Median of 8 nM across >100 cell lines[3] | - |
Signaling Pathway
GSK1070916 primarily targets the Aurora B signaling pathway, a critical component of the mitotic checkpoint. The diagram below illustrates the central role of Aurora B in mitosis and the point of inhibition by GSK1070916.
Experimental Protocols
In Vitro Kinase Inhibition Assay
Objective: To determine the inhibitory potency (IC50) of GSK1070916 against Aurora kinases.
Methodology:
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Enzyme and Substrate Preparation: Recombinant human Aurora A-TPX2, Aurora B-INCENP, and Aurora C-INCENP complexes are used as the enzyme sources. A fluorescently labeled peptide substrate, such as 5FAM-PKAtide, is utilized.
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Compound Dilution: GSK1070916 is serially diluted in DMSO to create a range of concentrations.
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Assay Reaction:
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The kinase, peptide substrate, and ATP are combined in an appropriate assay buffer.
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GSK1070916 dilutions or DMSO (vehicle control) are added to the reaction mixture.
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The reaction is incubated at room temperature for a specified time (e.g., 60 minutes).
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Detection: The amount of phosphorylated substrate is quantified using a suitable method, such as fluorescence polarization or mobility shift assay.
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Data Analysis: The percentage of inhibition is calculated for each compound concentration relative to the vehicle control. IC50 values are determined by fitting the data to a four-parameter logistic equation.
Cellular Histone H3 Phosphorylation Assay
Objective: To measure the inhibition of Aurora B activity in a cellular context by quantifying the phosphorylation of its substrate, Histone H3.
Methodology:
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Cell Culture: Human cancer cell lines (e.g., A549, HCT116) are seeded in 96-well plates and allowed to adhere overnight.
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Compound Treatment: Cells are treated with various concentrations of GSK1070916 or DMSO for a defined period (e.g., 2 hours).
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Cell Lysis: Cells are lysed to release cellular proteins.
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ELISA or Western Blot:
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ELISA: An antibody-based assay is used to capture total Histone H3 and specifically detect the phosphorylated form (H3S10).
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Western Blot: Lysates are separated by SDS-PAGE, transferred to a membrane, and probed with antibodies specific for phospho-H3S10 and total H3.
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Data Analysis: The level of H3S10 phosphorylation is normalized to the total H3 level. EC50 values are calculated from the dose-response curve.
Cell Proliferation Assay
Objective: To assess the anti-proliferative effect of GSK1070916 on cancer cell lines.
Methodology:
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Cell Seeding: Cancer cells are seeded in 96-well plates at a predetermined density.
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Compound Addition: After allowing the cells to attach, serial dilutions of GSK1070916 are added.
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Incubation: The plates are incubated for an extended period (e.g., 3 to 6 days) to allow for multiple cell divisions.
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Viability Measurement: Cell viability is determined using a luminescent-based assay such as CellTiter-Glo®, which measures ATP levels as an indicator of metabolically active cells.
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Data Analysis: The luminescence signal is proportional to the number of viable cells. The results are normalized to the DMSO-treated control, and the EC50 value is calculated.
References
- 1. Frontiers | The Aurora B Kinase in Chromosome Bi-Orientation and Spindle Checkpoint Signaling [frontiersin.org]
- 2. Aurora B Is Regulated by the Mitogen-activated Protein Kinase/Extracellular Signal-regulated Kinase (MAPK/ERK) Signaling Pathway and Is a Valuable Potential Target in Melanoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
- 3. creative-diagnostics.com [creative-diagnostics.com]
- 4. Aurora B is regulated by the mitogen-activated protein kinase/extracellular signal-regulated kinase (MAPK/ERK) signaling pathway and is a valuable potential target in melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
